Cas no 20175-97-7 (7-Methoxy-1-tetralone Oxime)

• Product Name: 7-Methoxy-1-tetralone Oxime
• CAS No: 20175-97-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 240833
• PubChem ID: 13479859
• Update Time: 2025-11-02

7-Methoxy-1-tetralone Oxime Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1-tetralone Oxime
• 1(2H)-Naphthalenone,3,4-dihydro-7-methoxy-, oxime
• 7-Methoxy-1-tetralon
• 3,4-Dihydro-7-methoxy-1(2H)-naphthalenone Oxime
• 3,4-Dihydro-7-methoxy-2H-1-naphthalenoxime
• 7-methoxy-,1,2,3,4-tetrahydronaphthalen-1-one oxime
• 7-methoxy-3,4-dihydro-2H-naphthalen-1-one oxime
• 7-Methoxy-3,4-dihydro-2H-naphthalin-1-on-oxim
• 7-methoxytetralone oxime
• (NE)-N-(7-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
• 1(2H)-Naphthalenone, 3,4-dihydro-7-methoxy-, oxime
• SCHEMBL2688152
• HRTUAOKEKZVEPG-QXMHVHEDSA-N
• 20175-97-7
• (Z)-7-methoxy-3,4-dihydronaphthalen-1(2H)-one oxime
• 7-Methoxy-3,4-dihydronaphthalen-1(2H)-one oxime
• starbld0027186
• (E)-7-Methoxy-3,4-dihydronaphthalen-1(2H)-one oxime

• Inchi： 1S/C11H13NO2/c1-14-9-6-5-8-3-2-4-11(12-13)10(8)7-9/h5-7,13H,2-4H2,1H3/b12-11+
• InChI Key： HRTUAOKEKZVEPG-VAWYXSNFSA-N
• SMILES： O(C)C1C=CC2=C(C=1)/C(/CCC2)=N/O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 363.4°C at 760 mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.578
• PSA: 41.82000
• LogP: 2.20980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 7-Methoxy-1-tetralone Oxime

Comprehensive Analysis of 7-Methoxy-1-tetralone Oxime (CAS No. 20175-97-7): Properties, Applications, and Industry Insights

7-Methoxy-1-tetralone Oxime (CAS 20175-97-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of tetralone, this oxime exhibits intriguing reactivity patterns, making it a valuable intermediate in synthetic chemistry. The presence of the methoxy group at the 7-position significantly influences its electronic properties, while the oxime functional group offers versatile transformation possibilities. Researchers are particularly interested in its potential as a building block for bioactive molecules, with recent studies exploring its role in developing novel therapeutic agents.

In the context of current industry trends, 7-Methoxy-1-tetralone Oxime aligns with the growing demand for chiral intermediates in asymmetric synthesis. The compound's molecular architecture presents opportunities for creating stereoselective transformations, a hot topic in modern medicinal chemistry. Many researchers are investigating how such tetralone derivatives can contribute to more efficient synthetic routes for complex molecules, addressing the pharmaceutical industry's need for cost-effective and sustainable production methods. Environmental considerations in chemical synthesis have also brought attention to this compound's potential in green chemistry applications.

The physicochemical properties of CAS 20175-97-7 make it particularly interesting for formulation scientists. Its moderate solubility profile and stability under various conditions have prompted investigations into its use as a precursor for functional materials. Recent patent literature reveals growing interest in incorporating such oxime derivatives into advanced material systems, particularly in the development of photoactive compounds and molecular sensors. These applications capitalize on the compound's ability to undergo clean, controllable transformations when exposed to specific stimuli.

Analytical characterization of 7-Methoxy-1-tetralone Oxime presents several interesting aspects for discussion. Modern techniques like LC-MS and NMR spectroscopy have revealed detailed information about its tautomeric equilibrium and conformational preferences. These structural insights are crucial for understanding its reactivity and guiding its application in synthetic schemes. The compound's distinctive spectral signatures also make it useful as a reference standard in analytical method development, particularly for quality control in pharmaceutical manufacturing.

From a regulatory perspective, 7-Methoxy-1-tetralone Oxime has attracted attention due to its status as a high-purity specialty chemical. Manufacturers are increasingly focusing on developing robust synthetic protocols to meet the growing demand for this compound in research applications. The development of scalable production methods while maintaining strict quality standards represents a significant challenge and opportunity in the fine chemicals sector. Recent advancements in continuous flow chemistry have shown promise for optimizing the synthesis of such valuable intermediates.

The commercial landscape for CAS 20175-97-7 reflects broader trends in the fine chemicals market. As pharmaceutical companies pursue more complex molecular targets, the demand for sophisticated intermediates like 7-Methoxy-1-tetralone Oxime continues to grow. Suppliers are responding by offering custom synthesis services and developing comprehensive technical documentation to support research applications. The compound's position in the value chain of several potential therapeutic agents makes it an interesting case study in chemical supply chain dynamics.

Looking forward, 7-Methoxy-1-tetralone Oxime is poised to play a role in emerging areas of chemical research. Its structural features make it a candidate for investigation in catalysis and materials science applications beyond its traditional uses. The compound's potential in metal-organic frameworks (MOFs) and other advanced material systems is particularly intriguing, representing an exciting frontier for interdisciplinary research. As synthetic methodologies continue to evolve, the versatility of this oxime derivative will likely lead to new, unexpected applications across multiple scientific disciplines.

For researchers working with 20175-97-7, proper handling and storage considerations are essential to maintain compound integrity. While not classified as hazardous under standard conditions, best practices for laboratory chemical management should be followed. The compound's stability profile and appropriate storage conditions have been the subject of detailed studies, with recommendations typically including protection from moisture and extreme temperatures to preserve its chemical properties.

The scientific literature surrounding 7-Methoxy-1-tetralone Oxime continues to expand, with recent publications exploring its use in innovative synthetic strategies. Its role in multicomponent reactions and cascade transformations has been particularly noteworthy, offering efficient pathways to complex molecular architectures. These developments align with the pharmaceutical industry's ongoing pursuit of atom-economical synthesis and sustainable manufacturing processes, making this compound increasingly relevant in contemporary research programs.